Cas no 1354958-91-0 (4-(2,5-dimethylpyrrolidin-1-yl)-1H-pyrazole)

• Product Name: 4-(2,5-dimethylpyrrolidin-1-yl)-1H-pyrazole
• CAS No: 1354958-91-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD20502237
• CID: 5574005
• PubChem ID: 54596089
• Update Time: 2025-10-15

4-(2,5-dimethylpyrrolidin-1-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethylpyrrolidin-1-yl)-1H-pyrazole
• 1H-Pyrazole, 4-(2,5-dimethyl-1-pyrrolidinyl)-

• MDL： MFCD20502237
• Inchi： 1S/C9H15N3/c1-7-3-4-8(2)12(7)9-5-10-11-6-9/h5-8H,3-4H2,1-2H3,(H,10,11)
• InChI Key： QAQCEUFOWQHWMY-UHFFFAOYSA-N
• SMILES： N1C=C(N2C(C)CCC2C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(2,5-dimethylpyrrolidin-1-yl)-1H-pyrazole

Comprehensive Overview of 4-(2,5-dimethylpyrrolidin-1-yl)-1H-pyrazole (CAS No. 1354958-91-0): Properties, Applications, and Research Insights

The compound 4-(2,5-dimethylpyrrolidin-1-yl)-1H-pyrazole, identified by its CAS No. 1354958-91-0, is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a pyrazole core with a 2,5-dimethylpyrrolidine substituent, offering versatile chemical properties. This article delves into its synthesis, applications, and relevance in modern scientific inquiries, addressing trending topics like drug discovery, small-molecule inhibitors, and structure-activity relationships (SAR).

From a synthetic chemistry perspective, 4-(2,5-dimethylpyrrolidin-1-yl)-1H-pyrazole exemplifies the growing demand for nitrogen-rich scaffolds in medicinal chemistry. Researchers frequently explore its potential as a bioisostere for optimizing pharmacokinetic profiles, a topic highly searched in AI-driven drug design platforms. Its pyrrolidine-pyrazole hybrid structure also aligns with interest in fragment-based drug discovery, a hotspot in recent literature.

The compound’s physicochemical properties, such as moderate lipophilicity and hydrogen-bonding capacity, make it a candidate for modulating target selectivity in enzyme inhibition studies. Notably, its CAS No. 1354958-91-0 is often queried in databases like PubChem and Reaxys by scientists investigating kinase inhibitors or GPCR ligands, reflecting its interdisciplinary appeal. Computational studies leveraging molecular docking tools further highlight its binding affinity predictions, a trending subtopic in cheminformatics.

Beyond pharmaceuticals, 4-(2,5-dimethylpyrrolidin-1-yl)-1H-pyrazole finds niche applications in material science, particularly in designing coordination polymers due to its chelating potential. This dual utility addresses the rising demand for multifunctional compounds, a keyword frequently associated with sustainable chemistry. Environmental considerations, such as green synthesis routes for this molecule, are also gaining traction, aligning with global ESG (Environmental, Social, Governance) trends in chemical manufacturing.

Analytical characterization of CAS No. 1354958-91-0 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques often searched alongside the compound’s name. Recent patents disclose its derivatives as intermediates for crop protection agents, tapping into the agrochemical sector’s focus on precision agriculture. Such applications resonate with searches for novel pesticide scaffolds and resistance management strategies.

In conclusion, 4-(2,5-dimethylpyrrolidin-1-yl)-1H-pyrazole represents a compelling case study in molecular innovation. Its intersection with high-throughput screening technologies and AI-augmented research positions it as a molecule of enduring relevance. For researchers querying long-tail keywords like “synthetic protocols for pyrrolidine-pyrazole hybrids” or “bioactivity of CAS 1354958-91-0,” this compound offers a rich avenue for exploration.